Cas no 302964-08-5 (Dasatinib Int N-1)

• Product Name: Dasatinib Int N-1
• CAS No: 302964-08-5
• MF: C₁₆H₁₃Cl₂N₅OS
• MW: 394.28
• MDL: MFCD11045075
• CID: 67549
• PubChem ID: 11269410
• Update Time: 2026-04-15

Dasatinib Int N-1 Chemical and Physical Properties

Names and Identifiers

• N-(2-Chloro-6-methylphenyl)-2-[(6-chloro-2-methyl-4-pyrimidinyl)amino]-5-thiazolecarboxamide
• Dasatinib Int N-1
• N-(2-Chloro-6-methylphenyl)-2-[(6-chloro-2-methyl-4-yrimidinyl)amino]-5-thiazolecarboxamide
• N-(2-chloro-6-methylphenyl)-2-[(6-chloro-2-methylpyrimidin-4-yl)amino]
• CAY10697
• N-(2-Chloro-6-methyl-phenyl)-2-[(6-chloro-2-methyl-pyrimidin-4-yl)amino]thiazole-5-carboxamide
• 2-(6-Chloro-2-methylpyrimidin-4-ylamino)-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide
• 5-Thiazolecarboxamide, N-(2-chloro-6-methylphenyl)-2-[(6-chloro-2-methyl-4-pyrimidinyl)amino]-
• 2-((6-Chloro-2-methylpyrimidin-4-yl)amino)-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide
• 2-[(6-Chloro-2-methylpyrimidin-4-yl)amino]-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide
• Dasatinib Intermediate
• N-(2-chloro-6-methylphenyl)-2-[(6-chloro-2-methylpyrimidin-4-yl)amino]-1,3-thiazole-5-carboxamide
• N-(2-Chloro-6-methylphenyl)-2-[(6-chloro-2-methyl-4-pyrimidinyl)amino]-5-thiazolecarboxamide]-
• DTXSID20460723
• QFN5DH4342
• EC 695-686-7
• 2-((6-chloro-2-methylpyrimidin-4-yl) amino)-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide
• NS00008082
• MFCD11045075
• SB55490
• C16H13Cl2N5OS
• 2-(6-chloro-2-methylpyrimidin-4-ylamino)- N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide
• CS-W019750
• 2-[(6-Chloro-2-methyl-4-pyrimidyl)amino]-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide
• 2-[(6-chloro-2-methylpyrimidin-4-yl)amino]-N-(2-chloro-6-methylphenyl)-1,3-thiazole-5-carboxamide
• CHEMBL5171348
• Q-101347
• 5-Thiazolecarboxamide, N-(2-chloro-6-methylphenyl)-2-[(6-chloro-2-methyl-4-pyrimidinyl)amino]-; N-(2-Chloro-6-methylphenyl)-2-[(6-chloro-2-methyl-4-pyrimidinyl)amino]-5-thiazolecarboxamide; 2-[(6-Chloro-2-methylpyrimidin-4-yl)amino]-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide
• SY039789
• 2-((6-Chloro-2-methylpyrimidin-4-yl)amino)-N-(2-chloro-6-methylphenyl)-1,3-thiazole-5-carboxamide
• AKOS015888619
• 302964-08-5
• C3675
• AS-13682
• BCP10594
• 2-((6-chloro-2-methylpyrimidin-4-yl)amino)-N-(2-chloro-6-methylphenyl)thiazole-5-carbox amide
• AC-8511
• 2-(6-Chloro-2-methylpyrimidin-4-ylamino)-N-(2-chloro-6-methyl phenyl)thiazole-5-carboxamide
• SCHEMBL1146860
• N-(2-Chloro-6-methylphenyl)-2-[(6-chloro-2-methylpyrimidin-4-yl)amino]thiazole-5-carboxamide
• LMXUWARKUIELGT-UHFFFAOYSA-N

• MDL： MFCD11045075
• Inchi： 1S/C16H13Cl2N5OS/c1-8-4-3-5-10(17)14(8)23-15(24)11-7-19-16(25-11)22-13-6-12(18)20-9(2)21-13/h3-7H,1-2H3,(H,23,24)(H,19,20,21,22)
• InChI Key： LMXUWARKUIELGT-UHFFFAOYSA-N
• SMILES： CC1=CC=CC(Cl)=C1NC(=O)C1=CN=C(NC2=CC(Cl)=NC(C)=N2)S1

Computed Properties

• Exact Mass: 393.02200
• Monoisotopic Mass: 393.0217866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 11
• XLogP3: 5
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.516
• Melting Point: 333-335°C
• Refractive Index: 1.716
• PSA: 108.04000
• LogP: 4.99860

Dasatinib Int N-1 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P270; P271; P280; P301+P312; P302+P352; P304+P340; P312; P322; P330; P363; P501
• Storage Condition：Inert atmosphere,2-8°C

Additional information on Dasatinib Int N-1

Dasatinib Int N-1 (CAS No. 302964-08-5): A Comprehensive Overview in Modern Chemobiology

Dasatinib Int N-1, chemically identified by the CAS number 302964-08-5, represents a significant advancement in the realm of targeted therapy for hematological malignancies. This compound belongs to the tyrosine kinase inhibitor (TKI) class, specifically designed to modulate the activity of abnormal proteins that drive the proliferation and survival of cancer cells. The introduction of Dasatinib Int N-1 has marked a pivotal moment in oncology, offering a deeper understanding of molecular mechanisms and therapeutic strategies.

The pharmacological profile of Dasatinib Int N-1 is underpinned by its high selectivity for certain tyrosine kinases, including BCR-ABL, which is a key driver in chronic myeloid leukemia (CML). The compound’s ability to inhibit these kinases has been extensively studied in clinical trials, demonstrating remarkable efficacy in patients resistant or intolerant to previous treatments. Recent research has further elucidated its potential in treating other hematologic disorders, such as acute lymphoblastic leukemia (ALL), by targeting additional oncoproteins like KIT and FLT3.

One of the most compelling aspects of Dasatinib Int N-1 is its mechanism of action, which involves binding to the ATP-binding site of tyrosine kinases. This binding prevents the phosphorylation of downstream signaling molecules, thereby disrupting the pro-proliferative signaling pathways that are characteristic of cancer cells. The compound’s unique chemical structure, characterized by a quinazoline core and a piperazine moiety, contributes to its potent inhibitory effects and favorable pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have provided new insights into how Dasatinib Int N-1 interacts with its target proteins. These studies have not only enhanced our understanding of its therapeutic efficacy but also identified potential areas for structural optimization. By leveraging these insights, researchers are exploring novel derivatives of Dasatinib Int N-1 that may offer improved selectivity and reduced toxicity profiles.

The clinical significance of Dasatinib Int N-1 is further highlighted by its role in personalized medicine approaches. Through genomics and proteomics techniques, clinicians can now identify specific mutations or alterations in tyrosine kinases that predict response to this therapy. This personalized approach has led to more effective treatment strategies, particularly in patients with CML who exhibit distinct BCR-ABL mutations.

In addition to its primary applications in oncology, Dasatinib Int N-1 is being investigated for its potential benefits in other therapeutic areas. For instance, preclinical studies have suggested that it may have anti-inflammatory properties, making it a candidate for treating inflammatory diseases such as rheumatoid arthritis. While these applications are still in the early stages of research, they underscore the compound’s versatility and broad therapeutic potential.

The development and refinement of Dasatinib Int N-1 also reflect broader trends in pharmaceutical innovation. The shift towards targeted therapies over traditional chemotherapeutic agents has revolutionized the treatment landscape for many cancers. Dasatinib Int N-1 exemplifies this shift by offering a highly specific and effective treatment option with minimal systemic side effects.

Future research directions for Dasatinib Int N-1 include exploring combination therapies with other targeted agents or immunotherapies. Such combinations hold promise for overcoming drug resistance and improving long-term outcomes for patients with advanced hematologic malignancies. Additionally, efforts are underway to develop oral formulations of Dasatinib Int N-1, which could enhance patient compliance and convenience.

The regulatory landscape for Dasatinib Int N-1 has also evolved significantly over the years. Regulatory agencies now require comprehensive data on both efficacy and safety before approving new TKIs for clinical use. This stringent approach ensures that patients receive treatments that are not only effective but also safe for widespread use.

In conclusion, Dasatinib Int N-1 (CAS No. 302964-08-5) stands as a cornerstone in modern chemobiology and oncology. Its development represents a culmination of decades of research into the molecular basis of cancer and the design of targeted therapies. As ongoing studies continue to uncover new applications and refine treatment protocols, Dasatinib Int N-1 will undoubtedly remain at the forefront of cancer treatment strategies worldwide.